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Compound Name: PI4KIIIbeta-IN-10

Cat. No.: B1139376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PI4KIIIbeta-IN-10 is a potent and selective inhibitor of Phosphatidylinositol 4-Kinase Type III

Beta (PI4KIIIβ), a lipid kinase implicated in a variety of cellular processes, including membrane

trafficking, signal transduction, and viral replication.[1][2] Its high potency and selectivity make it

a valuable tool for studying the physiological and pathological roles of PI4KIIIβ in in vivo

models. These application notes provide a summary of the inhibitor's activity and

recommended protocols for its administration in mouse models based on available formulation

data.

Disclaimer: No specific in vivo studies detailing the administration of PI4KIIIbeta-IN-10 in

mouse models, including dosage, administration route, and frequency, have been identified in

the public domain as of November 2025. The following protocols are based on common

formulation strategies for similar research compounds and should be considered as a starting

point. It is imperative that researchers conduct initial dose-response and toxicity studies to

determine the optimal and safe dosage for their specific mouse model and experimental goals.

Quantitative Data Summary
The following tables summarize the in vitro inhibitory activity of PI4KIIIbeta-IN-10 and its

selectivity against other related kinases.
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Table 1: In Vitro Potency of PI4KIIIbeta-IN-10

Target IC50 (nM)

PI4KIIIβ 3.6

Data sourced from[1][2]

Table 2: Selectivity Profile of PI4KIIIbeta-IN-10

Kinase Inhibition Concentration (µM)

PI3KC2γ Weak ~1

PI3Kα Weak ~10

PI4KIIIα Weak ~3

PI4K2α <20% up to 20

PI4K2β <20% up to 20

PI3Kβ <20% up to 20

Data sourced from[3]

Signaling Pathway
PI4KIIIβ plays a crucial role in the phosphoinositide signaling pathway by catalyzing the

phosphorylation of phosphatidylinositol (PI) to generate phosphatidylinositol 4-phosphate

(PI4P). PI4P is a key precursor for the synthesis of phosphatidylinositol 4,5-bisphosphate

(PIP2) and subsequently phosphatidylinositol 3,4,5-trisphosphate (PIP3), which are critical

second messengers in the PI3K/Akt signaling cascade that governs cell survival, growth, and

proliferation.[4][5][6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1139376?utm_src=pdf-body
https://www.selleckchem.com/products/pi4kiiibeta-in-10.html
http://www.probechem.com/products_PI4KIIIbeta-IN-10.html
https://www.benchchem.com/product/b1139376?utm_src=pdf-body
https://www.medchemexpress.com/PI4KIIIbeta-IN-10.html
https://www.youtube.com/watch?v=Mc61VOhhNkg
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2020.00360/full
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DKgBxzc4Btwo&q=EgSGx90hGKrassgGIjAdnr6wMx5zJ2LhzvzJGt1LWAqAvDOzUuYfZuREtE69ohBxuoCMqQS7cXciZSVpRGsyAnJSWgFD
https://www.youtube.com/watch?v=WDVjRU8Ko4A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytosol

PI PI4P
 PI4KIIIβ 

PIP2

 PI5K 

PIP3

 PI3K 

Akt

 Activation 

PI4KIIIβ
PI4KIIIbeta-IN-10

 Inhibition

PI5K

PI3K

Downstream Effectors
(e.g., mTOR, GSK3)

 Phosphorylation 
Cell Survival,

Growth, Proliferation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Administration

Post-Administration

Select & Prepare
Formulation

Calculate Dosage
(mg/kg)

Prepare Mouse
(e.g., weigh, restrain)

Administer Compound
(e.g., IP, PO, IV)

Monitor for
Adverse Effects

Collect Data
(e.g., tissue, behavior)

Analyze Results

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1139376?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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